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Compound of Interest

Compound Name: Methyl Laurate

Cat. No.: B129979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Methyl laurate, a fatty acid methyl ester derived from lauric acid, is gaining traction as a

biodegradable and high-performance additive or base stock in lubricant formulations. Its

inherent properties, such as good lubricity and solvency, make it a compelling alternative to

conventional mineral oils and other synthetic esters. This guide provides an objective

comparison of methyl laurate's performance against common lubricant alternatives, supported

by experimental data and detailed methodologies.

Performance Snapshot: Methyl Laurate vs.
Alternatives
The following table summarizes the key performance characteristics of methyl laurate in

comparison to a standard paraffinic mineral oil and a common synthetic polyol ester.
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Performance
Metric

Test Method Methyl Laurate
Mineral Oil
(Paraffinic)

Synthetic
Polyol Ester
(TMP Trioleate)

Lubricity

Wear Scar

Diameter (mm)
ASTM D4172

~0.50 (as an

additive)
~0.65 (base oil) ~0.45

Coefficient of

Friction
Four-Ball Test

~0.07 (as an

additive)
~0.10 (base oil) ~0.06

Thermal &

Oxidative

Stability

Oxidation

Induction Time

(hours)

ASTM D943 /

Rancimat

Moderate to

Good

Fair to Good

(with additives)
Excellent

Flash Point (°C) ASTM D92 >110[1] ~215 ~280

Viscosity

Kinematic

Viscosity @ 40°C

(cSt)

ASTM D445 ~3.8 Varies (e.g., 32) Varies (e.g., 46)

Kinematic

Viscosity @

100°C (cSt)

ASTM D445 ~1.4 Varies (e.g., 5.4) Varies (e.g., 8.5)

Viscosity Index ASTM D2270 ~160 ~100 ~180

Note: Data for methyl laurate's lubricity is often reported when used as an additive, enhancing

the performance of a base oil. The values for mineral oil and polyol ester are representative of

typical formulations.
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To ensure accurate and reproducible benchmarking of lubricant performance, a standardized

experimental workflow is crucial. The following diagram illustrates the key stages of this

process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b129979#benchmarking-the-performance-of-methyl-
laurate-in-lubricant-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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